Cas no 2138215-24-2 (N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-methylbutanamide)

• Product Name: N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-methylbutanamide
• CAS No: 2138215-24-2
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5916280
• PubChem ID: 165950428
• Update Time: 2025-06-12

N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2138215-24-2
• EN300-764413
• N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-methylbutanamide

• Inchi： 1S/C12H22N2O/c1-9(2)7-11(15)13-8-12-5-3-10(12)4-6-14-12/h9-10,14H,3-8H2,1-2H3,(H,13,15)
• InChI Key： SSCWWFAGHGATKR-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NCC12CCC1CCN2

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.1Ų

Additional information on N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-methylbutanamide

Research Briefing on N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-methylbutanamide (CAS: 2138215-24-2)

N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-methylbutanamide (CAS: 2138215-24-2) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique 2-azabicyclo[3.2.0]heptane scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

The synthesis of N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-methylbutanamide involves a multi-step process that leverages advanced organic chemistry techniques. Key steps include the construction of the 2-azabicyclo[3.2.0]heptane core, followed by functionalization with the 3-methylbutanamide moiety. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for further research and development. The compound's structural complexity and stereochemical features pose both challenges and opportunities for synthetic chemists.

Pharmacological studies have revealed that N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-methylbutanamide exhibits high affinity for specific neurotransmitter receptors, including GABA_A and NMDA receptors. In vitro and in vivo experiments have demonstrated its potential as a modulator of neuronal excitability, suggesting applications in the treatment of neurological disorders such as epilepsy, anxiety, and chronic pain. Preliminary data from animal models indicate favorable pharmacokinetic profiles, including good blood-brain barrier penetration and acceptable metabolic stability.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural biology techniques, such as X-ray crystallography and cryo-EM, have provided insights into the binding interactions between N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-methylbutanamide and its target receptors. These studies highlight the importance of the compound's bicyclic scaffold and amide functionality in mediating its biological effects. Computational modeling has further supported these findings, offering a rationale for its selectivity and potency.

Despite these promising results, several challenges remain in the development of N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-methylbutanamide as a therapeutic agent. Issues such as potential off-target effects, dose-dependent toxicity, and formulation stability need to be addressed in future studies. Ongoing research aims to optimize the compound's properties through structural modifications and to evaluate its efficacy in more complex disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, N-({2-azabicyclo[3.2.0]heptan-1-yl}methyl)-3-methylbutanamide (CAS: 2138215-24-2) represents a promising candidate for the treatment of CNS disorders. Its unique chemical structure and pharmacological profile make it a valuable subject of study in the field of chemical biology. Continued research will be essential to fully understand its therapeutic potential and to overcome the challenges associated with its development. This compound exemplifies the innovative approaches being pursued in the search for new and effective medicines.